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Compound of Interest

Compound Name: Mops

Cat. No.: B056913 Get Quote

An In-depth Technical Guide to MOPS Buffer: Molecular Properties

This guide provides core technical data on 3-(N-morpholino)propanesulfonic acid (MOPS), a

zwitterionic buffer widely used by researchers, scientists, and drug development professionals

for its stability and compatibility in a near-neutral pH range.[1][2][3]

Core Molecular Data
MOPS is a popular choice in biological and biochemical studies due to its minimal interaction

with metal ions and low UV absorption.[1] It is frequently utilized in applications such as cell

culture, protein purification, and RNA electrophoresis.[1][4][5]

The fundamental molecular properties of MOPS are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b056913?utm_src=pdf-interest
https://www.benchchem.com/product/b056913?utm_src=pdf-body
https://www.benchchem.com/product/b056913?utm_src=pdf-body
https://www.advancionsciences.com/products/mops-buffer/
https://www.deltamicroscopies.com/produit/mops-biological-buffer/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0221586.htm
https://www.benchchem.com/product/b056913?utm_src=pdf-body
https://www.advancionsciences.com/products/mops-buffer/
https://www.advancionsciences.com/products/mops-buffer/
https://www.dcfinechemicals.com/en/blog/mops-sodium-salt/
https://www.mdpi.com/2073-4409/14/21/1688
https://www.benchchem.com/product/b056913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

3-(N-

morpholino)propanesulfonic

acid

[1]

Chemical Formula C₇H₁₅NO₄S [6]

Molecular Weight 209.27 g/mol [1]

CAS Number 1132-61-2 [1]

pKa at 25°C 7.2 [1][2]

Buffering Range 6.5 – 7.9 [1][4]

Appearance White Crystalline Powder [1]

Logical Relationship: From Formula to Molecular
Weight
The molecular weight of a compound is derived from the sum of the atomic weights of its

constituent atoms. The following diagram illustrates this fundamental relationship for the MOPS
buffer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.advancionsciences.com/products/mops-buffer/
https://www.cphi-online.com/product/3-4-dimethoxyphenethylamine/
https://www.advancionsciences.com/products/mops-buffer/
https://www.advancionsciences.com/products/mops-buffer/
https://www.advancionsciences.com/products/mops-buffer/
https://www.deltamicroscopies.com/produit/mops-biological-buffer/
https://www.advancionsciences.com/products/mops-buffer/
https://www.dcfinechemicals.com/en/blog/mops-sodium-salt/
https://www.advancionsciences.com/products/mops-buffer/
https://www.benchchem.com/product/b056913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Formula: C₇H₁₅NO₄S

Standard Atomic Weights (g/mol)

Molecular Weight Calculation

Carbon (C)
7 atoms

C: ~12.011

Hydrogen (H)
15 atoms

H: ~1.008

Nitrogen (N)
1 atom

N: ~14.007

Oxygen (O)
4 atoms

O: ~15.999

Sulfur (S)
1 atom

S: ~32.06

7 × 12.011 = 84.077 15 × 1.008 = 15.120 1 × 14.007 = 14.007 4 × 15.999 = 63.996 1 × 32.06 = 32.060

Total Molecular Weight
~209.26 g/mol

Click to download full resolution via product page

Calculation of MOPS molecular weight from its chemical formula.

Experimental Protocols
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This document focuses on the core molecular properties of the MOPS buffer. As no specific

experiments were cited for analysis, detailed experimental protocols are not included. For

methodologies employing MOPS, such as in gel electrophoresis or cell culture, it is

recommended to consult peer-reviewed literature in the relevant field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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